molecular formula C11H10N2O B8363181 1-(8-Amino-quinolin-7-yl)-ethanone

1-(8-Amino-quinolin-7-yl)-ethanone

Cat. No. B8363181
M. Wt: 186.21 g/mol
InChI Key: CIOPPRSFIRPRTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(8-Amino-quinolin-7-yl)-ethanone is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(8-Amino-quinolin-7-yl)-ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(8-Amino-quinolin-7-yl)-ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10N2O

Molecular Weight

186.21 g/mol

IUPAC Name

1-(8-aminoquinolin-7-yl)ethanone

InChI

InChI=1S/C11H10N2O/c1-7(14)9-5-4-8-3-2-6-13-11(8)10(9)12/h2-6H,12H2,1H3

InChI Key

CIOPPRSFIRPRTR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C2=C(C=CC=N2)C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a similar fashion using route 27 general procedure 68, 1-(8-nitro-quinolin-7-yl)-ethanol 409 (200 mg, 1.06 mmol), MnO2 (925 mg, 10.63 mmol) and DCM (5 ml) gave the title compound (150 mg, 78%) which was used in the next step without further purification.
Name
1-(8-nitro-quinolin-7-yl)-ethanol
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
925 mg
Type
catalyst
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Yield
78%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.